Cas no 949100-22-5 (5-Ethyl-3-((piperidin-4-ylmethoxy)methyl)-1,2,4-oxadiazole)

• Product Name: 5-Ethyl-3-((piperidin-4-ylmethoxy)methyl)-1,2,4-oxadiazole
• CAS No: 949100-22-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 823643
• PubChem ID: 53414733
• Update Time: 2025-04-19

5-Ethyl-3-((piperidin-4-ylmethoxy)methyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-3-((piperidin-4-ylmethoxy)methyl)-1,2,4-oxadiazole
• 4-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethoxymethyl)-piperidine
• 5-ethyl-3-(piperidin-4-ylmethoxymethyl)-1,2,4-oxadiazole
• (5-Ethyl-1,2,4-oxadiazol-3-yl)methyl 4-piperidinylmethyl ether
• AKOS011625104
• 4-{[(5-Ethyl-1,2,4-oxadiazol-3-yl)methoxy]methyl}piperidine
• 949100-22-5
• (5-Ethyl-1,2,4-oxadiazol-3-yl)methyl 4-piperidinylmethyl ether, AldrichCPR
• DTXSID00696886

• Inchi： 1S/C11H19N3O2/c1-2-11-13-10(14-16-11)8-15-7-9-3-5-12-6-4-9/h9,12H,2-8H2,1H3
• InChI Key： BJKJWCULUDBKDB-UHFFFAOYSA-N
• SMILES： O(CC1=NOC(CC)=N1)CC1CCNCC1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų